Cas no 2229081-91-6 (1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine
• CAS No: 2229081-91-6
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 6056438
• PubChem ID: 165706986
• Update Time: 2025-06-08

1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine
• 2229081-91-6
• 1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclobutan-1-amine
• EN300-1960540

• Inchi： 1S/C10H10ClF3N2/c11-8-7(9(15)2-1-3-9)4-6(5-16-8)10(12,13)14/h4-5H,1-3,15H2
• InChI Key： OHKGFCJYZJLNJS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1(CCC1)N

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclobutan-1-amine

Introduction to 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine (CAS No. 2229081-91-6)

1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine (CAS No. 2229081-91-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl amine moiety and a substituted pyridine ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine is defined by the presence of a cyclobutyl ring attached to an amine group, with a 2-chloro-5-(trifluoromethyl)pyridine substituent. The cyclobutyl ring is known for its rigidity and conformational constraints, which can influence the compound's pharmacokinetic properties and binding interactions with biological targets. The trifluoromethyl group, on the other hand, is a common functional group in medicinal chemistry due to its electron-withdrawing properties and metabolic stability.

Recent studies have highlighted the potential of 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer. Research has shown that compounds with similar structural motifs can act as agonists or antagonists of specific GPCRs, making them valuable tools for drug discovery.

In addition to its potential as a GPCR modulator, 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and cellular interactions. Compounds that can modulate these pathways effectively can have significant therapeutic benefits in treating inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Preliminary studies have indicated that this compound may exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine are also an important aspect of its evaluation as a potential drug candidate. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining the bioavailability and efficacy of a compound. Recent research has focused on optimizing the ADME profile of this compound through structural modifications and formulation strategies. For example, the introduction of lipophilic groups or prodrug approaches can enhance the oral bioavailability and stability of the compound.

Clinical trials are an essential step in the drug development process, and several preclinical studies have been conducted to assess the safety and efficacy of 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine. These studies have involved both in vitro and in vivo models to evaluate the compound's biological activity, toxicity, and pharmacological effects. The results have been promising, with the compound demonstrating favorable safety profiles and significant therapeutic potential in various disease models.

The synthesis of 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and cyclization steps. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales. These improvements have facilitated further research and development efforts.

In conclusion, 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)cyclobutan-1-amine (CAS No. 2229081-91-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research continues to explore its full potential, with the aim of developing new treatments for various diseases.